N-phenacyl-1,3-diphenylpyrazole-4-carboxamide

• IUPAC Name: N-phenacyl-1,3-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H19N3O2/c28-22(18-10-4-1-5-11-18)16-25-24(29)21-17-27(20-14-8-3-9-15-20)26-23(21)19-12-6-2-7-13-19/h1-15,17H,16H2,(H,25,29)
• InChI Key: JNOQPTVUKQTONR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C(=O)NCC(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H19N3O2
• Molecular Weight: 381.4 g/mol

Description

N-phenacyl-1,3-diphenylpyrazole-4-carboxamide is a heterocyclic compound that belongs to the pyrazole family Pyrazoles are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-phenacyl-1,3-diphenylpyrazole-4-carboxamide typically involves the reaction of 1,3-diphenylpyrazole-4-carboxylic acid with phenacyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as continuous chromatography.

Chemical Reactions Analysis

Types of Reactions

N-phenacyl-1,3-diphenylpyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The phenacyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its antimicrobial and anticancer properties.

Medicine: Potential therapeutic agent for treating various diseases due to its biological activities.

Industry: Used in the development of new materials and as a precursor for dyes and pigments.

Mechanism of Action

The mechanism of action of N-phenacyl-1,3-diphenylpyrazole-4-carboxamide involves its interaction with specific molecular targets. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application, but common targets include enzymes involved in metabolic pathways and receptors on cell surfaces .

Comparison with Similar Compounds

Similar Compounds

1,3-Diphenylpyrazole-4-carboxamide: Lacks the phenacyl group but shares the pyrazole core structure.

N-(Benzyloxy)-1,3-diphenylpyrazole-4-carboxamide: Similar structure with a benzyloxy group instead of the phenacyl group.

Uniqueness

N-phenacyl-1,3-diphenylpyrazole-4-carboxamide is unique due to the presence of the phenacyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for developing new therapeutic agents and materials .